Cas no 33192-03-9 (m-Benzbetaine)
m-Benzbetaine structure
Product Name:m-Benzbetaine
CAS No:33192-03-9
MF:C10H14NO2
MW:180.223662853241
CID:2664976
Update Time:2023-08-06
m-Benzbetaine Chemical and Physical Properties
Names and Identifiers
-
- 3-carboxy-tri-N-methyl-anilinium betaine
- m-Benzbetaine
- Oprea1_602621
-
- Inchi: 1S/C10H13NO2/c1-11(2,3)9-6-4-5-8(7-9)10(12)13/h4-7H,1-3H3/p+1
- InChI Key: PNXKNGBNZNQGRZ-UHFFFAOYSA-O
- SMILES: OC(C1=CC=CC(=C1)[N+](C)(C)C)=O
Computed Properties
- Exact Mass: 180.102
- Monoisotopic Mass: 180.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3
m-Benzbetaine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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